methyl 3-(7-chloro-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-(7-chloro-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate is a useful research compound. Its molecular formula is C17H14ClNO4 and its molecular weight is 331.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dopaminergic Activity
Research has shown that compounds related to benzoxazepines, including those with chloro substitutions, have been synthesized and evaluated for their dopaminergic activity, indicating potential applications in neurological disorders. These compounds have shown effects on renal blood flow and central dopaminergic activity, highlighting their relevance in studying dopaminergic mechanisms and potentially treating related diseases (Pfeiffer et al., 1982).
Antibacterial and Anticancer Agents
Benzoxepine derivatives have been synthesized and evaluated for their pharmacological properties, including potential antibacterial and anticancer activities. Some compounds exhibited notable activity against Gram-negative bacteria, including Escherichia coli, and cytotoxicity against lung and colon cancer cell lines (Kuntala et al., 2015).
Cognitive Performance in Alzheimer's Disease
A novel compound, GSK189254, a histamine H3 receptor antagonist, has been found to bind to histamine H3 receptors in Alzheimer's disease brain and improve cognitive performance in preclinical models. This research suggests the compound's therapeutic potential for dementia and other cognitive disorders associated with Alzheimer's disease (Medhurst et al., 2007).
Methyl Donor in Biosynthesis
Chloromethane (CH3Cl) has been identified as a novel methyl donor for the biosynthesis of esters and anisoles in Phellinus pomaceus, a wood-rotting fungus. This research demonstrates a unique metabolic role for halometabolites as intermediates in the biosynthesis of nonhalogenated natural products (Harper et al., 1989).
Properties
IUPAC Name |
methyl 3-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClNO4/c1-22-17(21)11-3-2-4-14(8-11)19-9-12-7-13(18)5-6-15(12)23-10-16(19)20/h2-8H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLFSWLGYVHDEMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)N2CC3=C(C=CC(=C3)Cl)OCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.